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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dimethylcyclohexanone, a
versatile ketone intermediate with applications in the synthesis of pharmaceuticals,
agrochemicals, and fragrances. This document details its chemical identifiers, physicochemical
properties, and a comprehensive experimental protocol for its synthesis. Safety and handling
information are also included to ensure its proper use in a laboratory setting.

Chemical Identifiers and Properties

3,5-Dimethylcyclohexanone is a cyclic ketone that exists as a mixture of cis and trans
isomers. The compound is typically handled as a mixture of these isomers.

Identifiers

The primary identifiers for 3,5-Dimethylcyclohexanone are crucial for accurate documentation
and procurement in research and development.
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Identifier Value Reference(s)
CAS Number 2320-30-1 (mixture of isomers)  [1]

7214-49-5 (trans-isomer) [1]

PubChem CID 137544 [1]

IUPAC Name 3,5-dimethylcyclohexan-1-one [1]

Molecular Formula CsH140 [1][2]

InChl=1S/C8H140/c1-6-3-

InChl 7(2)5-8(9)4-6/h6-7H,3-5H2,1- [1]
2H3
MSANHHHQJYQEOK-

InChlKey [11[2]

UHFFFAOYSA-N

SMILES CC1CC(CC(=0)C1)C 2]

Physicochemical Properties

The physical and chemical properties of 3,5-Dimethylcyclohexanone are essential for its
application in chemical synthesis and for ensuring safe handling.

Property Value Reference(s)
Molecular Weight 126.20 g/mol [1]
Appearance Colorless to pale yellow liquid

Boiling Point 182.5 °C at 760 mmHg [2]

Flash Point 53.8 °C [2]

Density 0.882 g/cm? [2]

Vapor Pressure 0.808 mmHg at 25°C [2]

Synthesis of 3,5-Dimethylcyclohexanone
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3,5-Dimethylcyclohexanone can be synthesized through the oxidation of 3,5-
dimethylcyclohexanol. The following is a detailed experimental protocol for this synthesis.[3]

Materials and Equipment

o 3,5-dimethylcyclohexanol (128 g)
e Benzene (500 mL)

e Sodium dichromate (119 g)

o Water (500 mL + 130 mL)

o Concentrated sulfuric acid (162 mL)
» Glacial acetic acid (50 mL)

e Round-bottom flask

e Stirrer

e Thermometer

e Dropping funnel

» Reflux condenser

o Widmer column for distillation

Experimental Procedure

e To a round-bottom flask equipped with a stirrer, thermometer, dropping funnel, and reflux
condenser, add 128 g of 3,5-dimethylcyclohexanol and 500 mL of benzene.[3]

o Prepare a mixture of 119 g of sodium dichromate, 500 mL of water, 162 mL of concentrated
sulfuric acid, and 50 mL of glacial acetic acid.[3]

o While stirring and cooling the flask containing the alcohol solution, slowly add the dichromate
mixture dropwise. Maintain the reaction temperature below 10 °C.[3]
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 After the addition is complete, continue stirring the mixture at this temperature for an
additional 3 hours.[3]

o Separate the organic phase.[3]
 Dilute the aqueous phase with 130 mL of water and extract with benzene.[3]
o Combine all organic phases, wash them until neutral, and then concentrate the solution.[3]

« Distill the residue over a Widmer column to obtain 3,5-dimethylcyclohexanone (yield: 102.7
9).[3]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3,5-
Dimethylcyclohexanone.
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Caption: Workflow for the synthesis of 3,5-Dimethylcyclohexanone.

Applications in Synthesis
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3,5-Dimethylcyclohexanone serves as a valuable intermediate in the synthesis of a variety of
organic molecules. Its ketone functionality allows for a wide range of chemical transformations,
making it a versatile building block in the preparation of more complex structures, including
those with potential applications in the pharmaceutical and agrochemical industries. While
specific, publicly available examples of its direct incorporation into named drugs are limited, its
structural motif is relevant to the synthesis of various cyclic compounds. For instance, the
related compound 3,3-dimethylcyclohexanone is a known raw material for the synthesis of the
cancer drug Venetoclax.[4]

Safety and Handling

Proper safety precautions are essential when handling 3,5-Dimethylcyclohexanone in a
laboratory setting.

SHS H | Classificati

Hazard Class Category Reference(s)

Serious Eye Damage/Eye
Tious Bye HRmagesy 2A (1]
Irritation

Precautionary Statements

e P264: Wash skin thoroughly after handling.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

Logical Relationship of Identifiers

The various chemical identifiers for 3,5-Dimethylcyclohexanone are interconnected and
provide a comprehensive profile of the compound.
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Caption: Interrelationship of 3,5-Dimethylcyclohexanone identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

